N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide

• IUPAC Name: N-[2-[2-oxo-2-(2-phenylethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylpropanamide
• InChI: InChI=1S/C24H26N4O2S/c29-22(12-11-18-7-3-1-4-8-18)26-24-20-16-31-17-21(20)27-28(24)15-23(30)25-14-13-19-9-5-2-6-10-19/h1-10H,11-17H2,(H,25,30)(H,26,29)
• InChI Key: ZDBAGHDGWHFJFL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCCC3=CC=CC=C3)NC(=O)CCC4=CC=CC=C4
• Molecular Formula: C24H26N4O2S
• Molecular Weight: 434.6 g/mol

Description

The compound , N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide, is a complex organic molecule that likely possesses a heterocyclic core and functional groups that could confer various biological activities. While the specific compound is not directly reported in the provided papers, similar compounds with pyrazole and thieno-pyridine moieties have been synthesized and evaluated for their biological applications, indicating a potential interest in related structures for medicinal chemistry applications .

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions starting with key precursors such as 4-aminophenazone, which is used to synthesize substituted benzamides . Another approach involves the reaction of N-1-naphthyl-3-oxobutanamide with arylidinecyanothioacetamide to yield pyridine-thiones, which can further react to form various heterocyclic compounds . These methods suggest that the synthesis of the compound would likely involve building the heterocyclic core first, followed by the addition of substituents through various organic reactions.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using spectroscopic techniques such as FT-IR, 1H NMR, 13C NMR, and mass spectrometry . These techniques would be essential in confirming the structure of N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylpropanamide, ensuring that the desired compound has been synthesized correctly.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include refluxing in ethanol/piperidine solution, reactions with α-haloketones, and cyclization to form various heterocyclic derivatives . These reactions are indicative of the types of chemical transformations that might be employed in the synthesis of the compound , with careful consideration of the reactivity of the functional groups present in the molecule.

Physical and Chemical Properties Analysis

The physical properties such as melting point, solubility, and λmax are important parameters that are typically examined to characterize new compounds . These properties can provide insight into the compound's stability, solubility in different solvents, and its potential absorbance characteristics, which are relevant for both its synthesis and its potential applications in biological systems.

Mechanism of Action

Target of action

These include enzymes like acetylcholinesterase , as well as various receptors and ion channels .

Mode of action

Many pyrazoline and imidazole derivatives exert their effects by binding to their targets and modulating their activity .

Biochemical pathways

Pyrazoline and imidazole derivatives can affect a variety of pathways, depending on their specific targets .

Pharmacokinetics

These properties can vary widely among different pyrazoline and imidazole derivatives .

Result of action

Pyrazoline and imidazole derivatives can have a variety of effects, including antibacterial, antifungal, anti-inflammatory, and antitumor activities .

Action environment

Factors such as ph, temperature, and the presence of other molecules can affect the action of many drugs .